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Compound of Interest

Compound Name: Antifungal agent 38

Cat. No.: B12402446 Get Quote

Essential Safety and Handling Guide: Antifungal
Agent 38
This document provides crucial safety and logistical information for the handling and disposal

of Antifungal agent 38 in a laboratory setting. The guidance is directed at researchers,

scientists, and drug development professionals to ensure safe operational procedures.

Disclaimer: As of the last update, a specific Safety Data Sheet (SDS) for Antifungal agent 38
(PubChem CID: 165412751) is not readily available. Therefore, the following recommendations

are based on general best practices for handling novel, powdered research chemicals and

compounds with similar chemical characteristics (sulfur-containing organic molecules). A

thorough risk assessment should be conducted by the user before beginning any work.

Chemical and Physical Properties
Antifungal agent 38 is a research compound with the following properties.[1] This information

is critical for understanding its potential behavior and for safe handling.
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Property Value

Molecular Formula C₈H₁₂N₂S₂

Molecular Weight 200.3 g/mol

IUPAC Name 2-(2-methylpropyldisulfanyl)pyrimidine

Synonyms HY-151284, CS-0610908

Physical State
Assumed to be a solid/powder at room

temperature.

Hazard Assessment and Personal Protective Equipment
(PPE)
Given the absence of specific toxicity data, Antifungal agent 38 should be handled as a

potentially hazardous substance. The presence of sulfur and nitrogen in its structure suggests

that thermal decomposition could release toxic gases such as nitrogen oxides and sulfur

oxides.[2] Powders of unknown toxicity also present an inhalation hazard.[3][4]

The following table summarizes the minimum required PPE for handling Antifungal agent 38.

[5][6][7]
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PPE Category Specification Rationale

Hand Protection
Nitrile gloves (double-gloving

recommended)

Protects against skin contact.

Double-gloving is a best

practice when handling potent

or unknown compounds.[5]

Eye Protection

Chemical splash goggles or

safety glasses with side

shields

Protects eyes from airborne

particles and potential

splashes.[7]

Body Protection Laboratory coat

Prevents contamination of

personal clothing and protects

the skin.[6]

Respiratory Protection

Use within a certified chemical

fume hood or ventilated

enclosure

Minimizes inhalation exposure

to the powder.[4][8]

For tasks with a higher risk of aerosol generation (e.g., weighing, vortexing), additional PPE

such as a face shield worn over goggles may be necessary.[5]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational protocol is essential to minimize exposure and ensure safety.

Preparation and Area Designation:

Always handle Antifungal agent 38 within a designated area, such as a certified chemical

fume hood, to control airborne particles.[8]

Ensure that an emergency eyewash station and safety shower are readily accessible.[2]

Assemble all necessary equipment and materials before starting work to minimize

movement in and out of the designated area.

Weighing and Aliquoting (Powder Form):
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Perform all weighing and handling of the powdered compound inside a chemical fume

hood or a ventilated balance enclosure.

Use anti-static weigh boats or paper to prevent the powder from scattering due to static

electricity.[4]

Handle the powder gently to avoid creating dust clouds.[3]

Solution Preparation:

When dissolving the compound, add the solvent to the powder slowly to avoid splashing.

Keep the container capped or covered as much as possible during dissolution.

Once in solution, the compound can be handled on the lab bench with standard PPE,

unless the solvent itself is highly volatile or toxic.[8]

Post-Handling:

After handling, decontaminate all surfaces with an appropriate cleaning agent.

Carefully remove and dispose of the outer pair of gloves immediately after handling the

compound.[8]

Wash hands thoroughly with soap and water after completing the work and removing all

PPE.[9]

Disposal Plan: Waste Management Protocol
Proper segregation and disposal of chemical waste are critical for laboratory safety and

environmental protection.[10][11]

Waste Segregation and Collection:

Solid Waste: All disposable materials contaminated with Antifungal agent 38 (e.g.,

gloves, weigh boats, pipette tips) must be collected in a dedicated, clearly labeled

hazardous waste container.[11][12] The container should be a sealable plastic bag or a

rigid container with a lid.
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Liquid Waste: Unused solutions or solvent rinsates containing Antifungal agent 38 should

be collected in a separate, sealed, and properly labeled hazardous waste container. Do

not mix with other waste streams unless compatibility is confirmed.[10]

Sharps Waste: Needles, syringes, or other contaminated sharps must be disposed of in a

designated sharps container.[11]

Labeling and Storage:

All waste containers must be labeled with "Hazardous Waste" and the full chemical name:

"Antifungal agent 38".[11]

Keep waste containers sealed when not in use.[12]

Store waste in a designated satellite accumulation area within the laboratory, away from

general work areas.

Final Disposal:

Arrange for the collection of hazardous waste through your institution's Environmental

Health and Safety (EHS) department.[11][12]

Never dispose of Antifungal agent 38 or its contaminated materials down the drain or in

the regular trash.[13]

Workflow for Safe Handling and Disposal
The following diagram illustrates the logical workflow for safely handling and disposing of

Antifungal agent 38.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b12402446?utm_src=pdf-body
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://www.stericycle.co.uk/en-gb/resource-centre/blog/how-to-dispose-of-laboratory-waste
https://www.benchchem.com/product/b12402446?utm_src=pdf-body
https://www.stericycle.co.uk/en-gb/resource-centre/blog/how-to-dispose-of-laboratory-waste
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.stericycle.co.uk/en-gb/resource-centre/blog/how-to-dispose-of-laboratory-waste
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b12402446?utm_src=pdf-body
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://www.benchchem.com/product/b12402446?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12402446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling Protocol

Disposal Protocol

Designate Work Area
(Fume Hood)

Assemble Required PPE

Gather Materials

Weigh Powder in
Ventilated Enclosure

Prepare Solution

Perform Experiment

Decontaminate Surfaces

Segregate Solid &
Liquid Waste

Label Waste Containers

Store in Designated Area

Arrange EHS Pick-up

Start

End

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12402446?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12402446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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